Cas no 857249-88-8 (4',5,7-Trihydroxy-6-prenylisoflavone; 2'',3''-Dihydro, 2''S,3''-dihydroxy)

4',5,7-Trihydroxy-6-prenylisoflavone; 2'',3''-Dihydro, 2''S,3''-dihydroxy structure
857249-88-8 structure
Product Name:4',5,7-Trihydroxy-6-prenylisoflavone; 2'',3''-Dihydro, 2''S,3''-dihydroxy
CAS No:857249-88-8
MF:C20H20O7
MW:372.368606567383
CID:6742511
Update Time:2024-03-03

4',5,7-Trihydroxy-6-prenylisoflavone; 2'',3''-Dihydro, 2''S,3''-dihydroxy Chemical and Physical Properties

Names and Identifiers

    • (+)-Erycibenin A
    • 4',5,7-Trihydroxy-6-prenylisoflavone; 2'',3''-Dihydro, 2''S,3''-dihydroxy
    • Inchi: 1S/C20H20O7/c1-20(2,26)16(23)7-12-14(22)8-15-17(18(12)24)19(25)13(9-27-15)10-3-5-11(21)6-4-10/h3-6,8-9,16,21-24,26H,7H2,1-2H3
    • InChI Key: ZTEAOMCBLMDBDX-UHFFFAOYSA-N
    • SMILES: CC(C(CC1C(O)=C2C(OC=C(C2=O)C2C=CC(O)=CC=2)=CC=1O)O)(O)C

Computed Properties

  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 27
  • XLogP3: 0.55

4',5,7-Trihydroxy-6-prenylisoflavone; 2'',3''-Dihydro, 2''S,3''-dihydroxy Related Literature

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